2-chloro-N-(2-(4-(dimethylamino)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-6-fluorobenzamide

• IUPAC Name: 2-chloro-N-[2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-6-fluorobenzamide
• InChI: InChI=1S/C27H29ClF2N4O/c1-32(2)21-10-6-19(7-11-21)25(18-31-27(35)26-23(28)4-3-5-24(26)30)34-16-14-33(15-17-34)22-12-8-20(29)9-13-22/h3-13,25H,14-18H2,1-2H3,(H,31,35)
• InChI Key: LVSWKANLARRHBV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C2=C(C=CC=C2Cl)F)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C27H29ClF2N4O
• Molecular Weight: 499.0 g/mol

Description

2-chloro-N-(2-(4-(dimethylamino)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C27H29ClF2N4O and its molecular weight is 499. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structural similarities to 2-chloro-N-(2-(4-(dimethylamino)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-6-fluorobenzamide have been synthesized and characterized to explore their potential as therapeutic agents. Studies involving the synthesis, characterization, and evaluation of similar compounds have demonstrated their applicability in medicinal chemistry for the development of new pharmaceuticals, highlighting the importance of structural analysis and biological evaluation in drug design (Sanjeevarayappa et al., 2015).

Antimicrobial and Antitumor Activities

Research on derivatives of piperazine and benzamide has shown that these compounds can exhibit significant antimicrobial and antitumor activities. This suggests that compounds like 2-chloro-N-(2-(4-(dimethylamino)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-6-fluorobenzamide could potentially be explored for their biological activities, contributing to the development of new treatments for infectious diseases and cancer (Walsh et al., 1990), (Racané et al., 2006).

Pharmacological Studies

Compounds structurally related to the target compound have been studied for their pharmacological properties, including their ability to bind to specific receptors in the brain, which could lead to the development of new therapeutic agents for neurological disorders. These studies underline the potential of such compounds in the field of neuropsychopharmacology and drug development for treating mental health disorders (Leopoldo et al., 2002).

Chemical Properties and Reactivity

The study of the chemical properties and reactivity of benzamide and piperazine derivatives, including halogenated compounds, can provide valuable information for the design and synthesis of new compounds with enhanced biological activities or specific chemical properties. This research contributes to the broader field of organic and medicinal chemistry by elucidating the relationships between structure, reactivity, and biological activity (Misawa et al., 2019).